2-amino-N-benzyl-1-(2-methylpropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

• Molecular Formula: C22H23N5O
• Molecular Weight: 373.5 g/mol
• IUPAC Name: 2-amino-N-benzyl-1-(2-methylpropyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C22H23N5O/c1-14(2)13-27-20(23)18(22(28)24-12-15-8-4-3-5-9-15)19-21(27)26-17-11-7-6-10-16(17)25-19/h3-11,14H,12-13,23H2,1-2H3,(H,24,28)
• InChI Key: PGMPSLOCDDVLGN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=C(C2=NC3=CC=CC=C3N=C21)C(=O)NCC4=CC=CC=C4)N

Description

The compound 2-amino-N-benzyl-1-(2-methylpropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide features a pyrrolo[2,3-b]quinoxaline core substituted at three critical positions:

• Position 1: A 2-methylpropyl (isobutyl) group.
• Position 2: An amino (-NH₂) group.
• Position 3: A carboxamide moiety with an N-benzyl substituent.

This structural framework is characteristic of kinase inhibitors, as pyrroloquinoxaline derivatives are known to interact with ATP-binding pockets in kinases, modulating enzymatic activity . The isobutyl group at position 1 likely enhances hydrophobic interactions in target binding sites, while the benzyl carboxamide may influence solubility and metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-N-benzyl-1-(2-methylpropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes:

Formation of the Pyrroloquinoxaline Core: This can be achieved through a cyclization reaction involving a suitable precursor such as a 2-nitroaniline derivative and a 1,2-dicarbonyl compound. The reaction conditions often involve heating in the presence of a catalyst like acetic acid or a base such as sodium ethoxide.

Introduction of the Amino Group: The nitro group on the pyrroloquinoxaline core can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst or using chemical reductants like tin(II) chloride.

N-Benzylation: The amino group can be benzylated using benzyl chloride in the presence of a base such as potassium carbonate.

Addition of the 2-Methylpropyl Group: This can be introduced via an alkylation reaction using an appropriate alkyl halide, such as 2-methylpropyl bromide, under basic conditions.

Formation of the Carboxamide Group: The final step involves the formation of the carboxamide group, which can be achieved by reacting the intermediate with a suitable carboxylic acid derivative, such as an acid chloride or anhydride, in the presence of a base like triethylamine.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, with optimizations for yield, purity, and cost-effectiveness. This might involve the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques like high-performance liquid chromatography (HPLC).

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the benzyl and amino groups. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: The nitro group in the precursor can be reduced to an amino group using reducing agents like hydrogen gas with a palladium catalyst or chemical reductants like tin(II) chloride.

Substitution: The benzyl and 2-methylpropyl groups can be substituted with other functional groups through nucleophilic substitution reactions. Reagents like sodium hydride and alkyl halides are commonly used.

Amidation: The formation of the carboxamide group involves amidation reactions with carboxylic acid derivatives.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Hydrogen gas with palladium catalyst, tin(II) chloride.

Bases: Potassium carbonate, sodium ethoxide, triethylamine.

Alkylating Agents: Benzyl chloride, 2-methylpropyl bromide.

Carboxylic Acid Derivatives: Acid chlorides, anhydrides.

Major Products

The major products formed from these reactions include various substituted derivatives of the original compound, such as different alkylated, benzylated, or amidated products, depending on the specific reagents and conditions used.

Scientific Research Applications

2-amino-N-benzyl-1-(2-methylpropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: It is investigated for its potential therapeutic applications, particularly in the development of new drugs targeting specific biological pathways.

Industry: The compound can be used in the development of new materials with specific properties, such as polymers and dyes.

Mechanism of Action

The mechanism of action of 2-amino-N-benzyl-1-(2-methylpropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit the activity of certain kinases or interact with DNA, affecting gene expression. The exact molecular targets and pathways depend on the specific biological context and the modifications made to the compound.

Comparison with Similar Compounds

Substituent Variations and Molecular Properties

Compound Name	Position 1 Substituent	Carboxamide Substituent	Molecular Formula	Molecular Weight	Key Inferences
Target Compound : 2-amino-N-benzyl-1-(2-methylpropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide	2-methylpropyl	N-benzyl	C₂₃H₂₄N₅O*	~394.48	Optimal steric bulk for hydrophobic binding; benzyl enhances aromatic interactions.
: 2-amino-N-(3-ethoxypropyl)-1-(2-methoxybenzyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide	2-methoxybenzyl	N-(3-ethoxypropyl)	C₂₄H₂₇N₅O₃	433.51	Increased solubility (ethoxypropyl) but reduced potency due to polar 2-methoxybenzyl.
: 2-amino-N-benzyl-1-methyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide	Methyl	N-benzyl	C₂₀H₁₉N₅O	345.40	Reduced steric hindrance may lower target affinity; faster metabolic clearance.
: 2-amino-1-(2-chlorophenyl)-N-(3-ethoxypropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide	2-chlorophenyl	N-(3-ethoxypropyl)	C₂₂H₂₂ClN₅O₂	436.90	Chlorine enhances lipophilicity and cytotoxicity; ethoxypropyl improves solubility.
: 2-amino-N,1-bis(thiophen-2-ylmethyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide	Bis(thiophen-2-ylmethyl)	N-bis(thiophen-2-ylmethyl)	C₂₁H₁₇N₅OS₂	435.52	Thiophene sulfur enables π-π stacking; moderate activity due to bulky substituents.
: (E)-2-amino-N-benzyl-1-((pyridin-2-ylmethylene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide	Pyridin-2-ylmethylene	N-benzyl	C₂₅H₂₂N₆O	446.49	Pyridine nitrogen improves solubility; Schiff base may enhance stability or alter binding kinetics.

*Derived from structural analysis due to absence of explicit data.

Key Structural and Pharmacological Insights

Position 1 Substituents: Isobutyl (Target): Balances hydrophobicity and steric bulk, favoring target binding . Methyl (): Smaller size reduces binding affinity but may improve metabolic stability .

Carboxamide Substituents :

• N-Benzyl (Target) : Aromatic interactions with kinase domains; moderate solubility .
• N-(3-Ethoxypropyl) () : Ethoxy groups improve aqueous solubility but may reduce target engagement .
• Thiophene () : Sulfur atoms participate in unique binding interactions but increase molecular weight .

Methoxy groups () increase polarity, impacting both solubility and binding .

Research Findings and Implications

While detailed pharmacological data (e.g., IC₅₀ values) are unavailable in the provided evidence, structural comparisons suggest:

• The target compound is optimized for kinase inhibition due to its balanced substituents.
• ’s chlorophenyl derivative may exhibit higher cytotoxicity but poorer selectivity .
• ’s pyridine-containing analogue could offer improved solubility for oral administration .